Cas no 1354940-74-1 (Methyl 1-(pyridin-4-yl)cyclopropanecarboxylate)

Methyl 1-(pyridin-4-yl)cyclopropanecarboxylate is a cyclopropane derivative featuring a pyridinyl substituent and a methyl ester functional group. This compound is of interest in medicinal chemistry and agrochemical research due to its rigid cyclopropane scaffold, which can enhance binding affinity and metabolic stability in bioactive molecules. The pyridinyl moiety offers potential for hydrogen bonding and coordination, while the ester group provides versatility for further synthetic modifications. Its well-defined structure makes it a valuable intermediate for the development of pharmaceuticals, ligands, or functional materials. The compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for research applications.
Methyl 1-(pyridin-4-yl)cyclopropanecarboxylate structure
1354940-74-1 structure
Product Name:Methyl 1-(pyridin-4-yl)cyclopropanecarboxylate
CAS No:1354940-74-1
MF:C10H11NO2
MW:177.199842691422
MDL:MFCD23135655
CID:1038834
PubChem ID:70701082
Update Time:2025-05-25

Methyl 1-(pyridin-4-yl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1-(pyridin-4-yl)cyclopropanecarboxylate
    • methyl 1-pyridin-4-ylcyclopropane-1-carboxylate
    • Methyl 1-(pyridin-4-yl)cyclopropane-1-carboxylate
    • 6341AA
    • FCH2316253
    • AX8241117
    • ST24025124
    • Methyl 1-(4-pyridinyl)cyclopropanecarboxylate
    • MFCD23135655
    • SCHEMBL23778552
    • DTXSID20743861
    • AKOS016002557
    • DB-430580
    • 1354940-74-1
    • Methyl1-(pyridin-4-yl)cyclopropanecarboxylate
    • A887015
    • CS-0150910
    • AT18675
    • EN300-6735322
    • AS-66919
    • MDL: MFCD23135655
    • Inchi: 1S/C10H11NO2/c1-13-9(12)10(4-5-10)8-2-6-11-7-3-8/h2-3,6-7H,4-5H2,1H3
    • InChI Key: CDHBUZQETVZTMA-UHFFFAOYSA-N
    • SMILES: O(C)C(C1(C2C=CN=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 177.07900
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2
  • XLogP3: 1

Experimental Properties

  • PSA: 39.19000
  • LogP: 1.28620

Methyl 1-(pyridin-4-yl)cyclopropanecarboxylate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 1-(pyridin-4-yl)cyclopropanecarboxylate Pricemore >>

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Additional information on Methyl 1-(pyridin-4-yl)cyclopropanecarboxylate

Comprehensive Overview of Methyl 1-(pyridin-4-yl)cyclopropanecarboxylate (CAS No. 1354940-74-1)

Methyl 1-(pyridin-4-yl)cyclopropanecarboxylate (CAS No. 1354940-74-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a pyridine ring and a cyclopropane moiety, is widely studied for its potential applications in drug discovery and material science. Its unique structural attributes make it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The compound's molecular formula and structural features contribute to its versatility. Researchers are increasingly exploring its role in medicinal chemistry, where it serves as a building block for novel compounds targeting inflammation, cancer, and metabolic disorders. Recent trends in AI-driven drug discovery have further highlighted the importance of such intermediates, as computational models predict their efficacy in binding to specific biological targets. This aligns with the growing demand for high-value chemical intermediates in the pharmaceutical industry.

From a synthetic perspective, Methyl 1-(pyridin-4-yl)cyclopropanecarboxylate is often synthesized via cross-coupling reactions or esterification techniques. Its stability under various conditions makes it suitable for scalable production, a critical factor for industrial applications. Environmental and regulatory considerations are also pivotal, with many laboratories focusing on green chemistry approaches to minimize waste and energy consumption during synthesis.

In the context of user-searched queries, common questions include: "What are the applications of cyclopropane derivatives in drug design?" and "How does CAS 1354940-74-1 compare to similar esters?" Addressing these, the compound's rigid cyclopropane ring enhances metabolic stability, a sought-after property in lead optimization phases. Additionally, its pyridine component facilitates interactions with biological receptors, explaining its prevalence in structure-activity relationship (SAR) studies.

Emerging trends in precision medicine and bioconjugation have further amplified interest in this compound. For instance, its potential use in PROTACs (Proteolysis Targeting Chimeras) or covalent inhibitors is under investigation, reflecting the broader shift toward targeted therapies. These applications resonate with current healthcare innovations, making Methyl 1-(pyridin-4-yl)cyclopropanecarboxylate a relevant topic for researchers and industry professionals alike.

To summarize, CAS No. 1354940-74-1 represents a critical intersection of organic synthesis and biomedical research. Its adaptability and functional groups position it as a cornerstone in developing next-generation therapeutics, while its alignment with sustainable chemistry principles ensures its relevance in evolving industrial practices. As scientific inquiries continue to expand, this compound will likely remain a focal point in both academic and commercial spheres.

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